Cas no 713-47-3 (Ethyl 3-amino-5-fluoro-4-methylbenzoate)

Ethyl 3-amino-5-fluoro-4-methylbenzoate structure
713-47-3 structure
Product Name:Ethyl 3-amino-5-fluoro-4-methylbenzoate
CAS No:713-47-3
MF:C10H12FNO2
MW:197.206186294556
MDL:MFCD11519024
CID:562174
PubChem ID:52982956
Update Time:2025-04-19

Ethyl 3-amino-5-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-5-fluoro-4-methylbenzoate
    • Benzoic acid,3-amino-5-fluoro-4-methyl-, ethyl ester
    • 3-Amino-5-fluoro-4-methylBenzoic acid ethyl ester
    • 3-Fluor-5-amino-p-toluolsaeureaethylester
    • AKOS010563506
    • A20138
    • SQVYXIRWFLXDKS-UHFFFAOYSA-N
    • AMINOACIDHYDROXAMATESL-TYROSINEHYDROXAMATE
    • EN300-2883059
    • FT-0734500
    • 3-Amino-5-fluoro-4-methyl-benzoic acid, ethyl ester
    • DTXSID30680697
    • Benzoic acid,3-amino-5-fluoro-4-methyl-, ethyl ester;Ethyl 3-amino-5-fluoro-4-methylbenzoate
    • 713-47-3
    • AC-26000
    • DB-074422
    • 3-amino-5-fluoro-4-methylbenzoic acid ethyl ester;Benzoic acid, 3-amino-5-fluoro-4-methyl-, ethyl ester
    • MDL: MFCD11519024
    • Inchi: 1S/C10H12FNO2/c1-3-14-10(13)7-4-8(11)6(2)9(12)5-7/h4-5H,3,12H2,1-2H3
    • InChI Key: SQVYXIRWFLXDKS-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(=O)OCC)=CC(=C1C)N

Computed Properties

  • Exact Mass: 197.08500
  • Monoisotopic Mass: 197.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.47 g/l) (25 º C),
  • PSA: 52.32000
  • LogP: 2.47420

Ethyl 3-amino-5-fluoro-4-methylbenzoate Pricemore >>

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$2577.0 2023-09-06
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